Cas no 2228272-08-8 (3-(2-bromoethyl)-1-(2-methylpropyl)-1H-pyrazole)

• Product Name: 3-(2-bromoethyl)-1-(2-methylpropyl)-1H-pyrazole
• CAS No: 2228272-08-8
• MF: C₉H₁₅BrN₂
• MW: 231.132801294327
• CID: 5791348
• PubChem ID: 165792045
• Update Time: 2025-10-31

3-(2-bromoethyl)-1-(2-methylpropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-1927397
• 2228272-08-8
• 3-(2-bromoethyl)-1-(2-methylpropyl)-1H-pyrazole

• Inchi： 1S/C9H15BrN2/c1-8(2)7-12-6-4-9(11-12)3-5-10/h4,6,8H,3,5,7H2,1-2H3
• InChI Key： IFWBOTKTSUANNJ-UHFFFAOYSA-N
• SMILES： BrCCC1C=CN(CC(C)C)N=1

Computed Properties

• Exact Mass: 230.04186g/mol
• Monoisotopic Mass: 230.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(2-bromoethyl)-1-(2-methylpropyl)-1H-pyrazole

3-(2-Bromoethyl)-1-(2-Methylpropyl)-1H-Pyrazole: A Comprehensive Overview

The compound 3-(2-bromoethyl)-1-(2-methylpropyl)-1H-pyrazole, identified by the CAS number CAS No. 2228272-08-8, is a notable organic molecule with significant applications in the field of organic chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. The presence of a bromoethyl group and a 2-methylpropyl substituent introduces unique electronic and steric properties, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The 3-(2-bromoethyl)-1-(2-methylpropyl)-1H-pyrazole structure has been utilized as a precursor for synthesizing bioactive compounds with potential therapeutic applications. For instance, researchers have explored its role in creating novel anti-inflammatory agents and anticancer drugs by leveraging its reactivity towards nucleophilic substitutions and cross-coupling reactions.

The synthesis of 3-(2-bromoethyl)-1-(2-methylpropyl)-1H-pyrazole typically involves multi-step processes, including the formation of the pyrazole ring followed by functionalization with the desired substituents. One common approach is the Paal-Knorr synthesis, which employs β-diketones and ammonia or ammonium salts to form the pyrazole core. Subsequent alkylation or substitution reactions are then employed to introduce the bromoethyl and 2-methylpropyl groups, ensuring high regioselectivity and purity.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions makes it suitable for use in both laboratory settings and industrial applications. The compound's ability to undergo nucleophilic substitution at the bromine atom has been extensively studied, with recent findings suggesting that it can serve as an efficient intermediate in Suzuki-Miyaura coupling reactions, enabling the construction of biaryl structures with high efficiency.

The application of 3-(bromoethyl)pyrazole derivatives extends beyond pharmaceuticals into materials science, where they are used as precursors for synthesizing advanced materials such as conductive polymers and coordination polymers. For example, researchers have reported the use of this compound in forming metal-organic frameworks (MOFs) with enhanced porosity and catalytic activity. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

From an environmental standpoint, the compound's biodegradability and toxicity profile have been assessed in recent studies. Results indicate that it exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by pH levels and microbial activity. Its acute toxicity to aquatic organisms is low, making it a safer choice for use in certain industrial processes compared to more hazardous alternatives.

In conclusion, 3-(bromoethyl)pyrazole derivatives, including CAS No. 2228272-08-8, represent a valuable class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new synthetic routes and functionalization strategies that enhance their utility in drug discovery, materials science, and beyond. As advancements in green chemistry continue to evolve, this compound is expected to play an increasingly important role in sustainable chemical manufacturing processes.